![molecular formula C7H12ClN3O2S B3033138 5-chloro-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide CAS No. 88398-94-1](/img/structure/B3033138.png)
5-chloro-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide
Overview
Description
5-chloro-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C7H12ClN3O2S and its molecular weight is 237.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antitubercular Agents
5-Chloro-N,N,1,3-tetramethyl-1H-pyrazole-4-sulfonamide derivatives have been explored for their antimicrobial and antitubercular properties. In a study by Shingare et al. (2022), benzene sulfonamide pyrazole oxadiazole derivatives showed significant activity against bacteria like E. coli, P. aeruginosa, S. aureus, and S. pyogenes, as well as antitubercular effects against M. tuberculosis H37Rv (Shingare et al., 2022).
Synthesis and Characterization of Derivatives
The synthesis and characterization of sulfonamide derivatives containing pyrazol-1-yl-pyridazine were reported by Komshina et al. (2020). They focused on developing new sulfonamide derivatives with specific biological activities, especially as inhibitors of human carbonic anhydrases (Komshina et al., 2020).
Antiglaucoma Activity
Kasımoğulları et al. (2010) synthesized pyrazole carboxylic acid derivatives of 5-amino-1,3,4-thiadiazole-2-sulfonamide, which demonstrated significant antiglaucoma activity by inhibiting carbonic anhydrase isoenzymes (Kasımoğulları et al., 2010).
Antiproliferative Activities
Mert et al. (2014) studied the antiproliferative activities of pyrazole-sulfonamide derivatives against cancer cell lines like HeLa and C6. Some compounds showed promising broad-spectrum antitumor activity (Mert et al., 2014).
Cyclooxygenase-2 Inhibitors
Penning et al. (1997) identified 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (celecoxib) as a potent inhibitor of cyclooxygenase-2 (COX-2), demonstrating its application in the treatment of arthritis (Penning et al., 1997).
Intramolecular [3+2] Cycloaddition
Dar'in et al. (2020) reported the intramolecular [3+2] cycloaddition of CH-diazomethane sulfonamides to create pyrazole-fused five-membered sultams, a novel class of compounds with potential biological applications (Dar'in et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
5-chloro-N,N,1,3-tetramethylpyrazole-4-sulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12ClN3O2S/c1-5-6(7(8)11(4)9-5)14(12,13)10(2)3/h1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZEPZKWBHDLAJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1S(=O)(=O)N(C)C)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00363046 | |
Record name | 3J-032 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00363046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88398-94-1 | |
Record name | 3J-032 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00363046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.